![molecular formula C23H21ClN4O B2427969 4'-[(benzylamino)sulfonyl]-N-(2-chlorobenzyl)biphenyl-3-carboxamide CAS No. 1207018-07-2](/img/structure/B2427969.png)
4'-[(benzylamino)sulfonyl]-N-(2-chlorobenzyl)biphenyl-3-carboxamide
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Description
4'-[(benzylamino)sulfonyl]-N-(2-chlorobenzyl)biphenyl-3-carboxamide is a useful research compound. Its molecular formula is C23H21ClN4O and its molecular weight is 404.9. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
One significant application of derivatives similar to 4'-[(benzylamino)sulfonyl]-N-(2-chlorobenzyl)biphenyl-3-carboxamide is in anticancer research. For instance, studies have synthesized and evaluated phenylaminosulfanyl-1,4-naphthoquinone derivatives, showing potent cytotoxic activity against various human cancer cell lines, including A549, HeLa, and MCF‐7. These compounds demonstrated low toxicity in normal human kidney HEK293 cells, suggesting their potential as cancer treatment agents. Specifically, certain compounds induced apoptosis and arrested the cell cycle at the G1 phase, making them potential candidates for cancer therapy (Ravichandiran et al., 2019).
Synthesis and Biological Screening
Another area of research involves the synthesis and biological screening of derivatives for various applications. For example, the chlorosulfonation of N-benzyl carboxamides has led to the creation of derivatives with preliminary screening against fungi, insects, and weeds, indicating a broad spectrum of potential biological applications (Cremlyn et al., 1989).
Antimicrobial Activity
Derivatives of this compound have also been synthesized and tested for antimicrobial activity. For instance, certain compounds containing biologically active segments, including β-lactam, cyclic imide, and sulfonamido group, have demonstrated high biological activity against bacteria and fungi (Fadel & Al-Azzawi, 2021).
Bio-Imaging Applications
In bio-imaging, a phenoxazine-based fluorescence chemosensor derived from a similar compound has been developed for the detection of Cd2+ and CN− ions. This chemosensor has shown potential as a biomarker for detecting Cd2+ in live cells and zebrafish larvae, highlighting its applications in biological and environmental monitoring (Ravichandiran et al., 2020).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21ClN4O/c24-20-7-3-1-5-17(20)14-27-23(29)16-9-11-28(12-10-16)22-18(13-25)15-26-21-8-4-2-6-19(21)22/h1-8,15-16H,9-12,14H2,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGYPDFXAZQQTGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCC2=CC=CC=C2Cl)C3=C(C=NC4=CC=CC=C43)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.